Methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate

• IUPAC Name: methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate
• InChI: InChI=1S/C8H6ClN3O2/c1-14-7(13)5-4-6-10-2-3-12(6)8(9)11-5/h2-4H,1H3
• InChI Key: GANPLICYVCXNCL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=NC=CN2C(=N1)Cl
• Molecular Formula: C8H6ClN3O2
• Molecular Weight: 211.60 g/mol
• CAS No.: 1339891-76-7

Description

Methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate is a heterocyclic compound with the molecular formula C8H6ClN3O2 and a molecular weight of 211.61 g/mol . This compound is part of the imidazo[1,2-c]pyrimidine family, which is known for its diverse biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 5-chloro-2-aminopyrimidine with ethyl chloroformate in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, followed by purification to obtain the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

Methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom in the compound can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.

Cyclization Reactions: The compound can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides, often in the presence of a base such as sodium hydride or potassium carbonate.

Oxidation Reactions: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) are used.

Reduction Reactions: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amino derivatives, while oxidation reactions can produce N-oxides .

Scientific Research Applications

Methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in DNA replication or protein synthesis, thereby exerting its antimicrobial or anticancer effects .

Comparison with Similar Compounds

Similar Compounds

• Methyl 5-bromoimidazo[1,2-c]pyrimidine-7-carboxylate
• Methyl 5-fluoroimidazo[1,2-c]pyrimidine-7-carboxylate
• Methyl 5-iodoimidazo[1,2-c]pyrimidine-7-carboxylate

Uniqueness

Methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate is unique due to the presence of the chlorine atom, which can influence its reactivity and biological activity. The chlorine atom can participate in various substitution reactions, allowing for the synthesis of a wide range of derivatives with potentially diverse biological activities .

Biological Activity

Methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate is a heterocyclic compound with significant biological activity, particularly as an inhibitor of sepiapterin reductase. This enzyme is crucial in the biosynthesis of tetrahydrobiopterin, a cofactor essential for the production of neurotransmitters and nitric oxide. The inhibition of sepiapterin reductase has potential therapeutic implications for neurological disorders and inflammatory conditions.

• Molecular Formula : C₈H₆ClN₃O₂
• Molecular Weight : 211.61 g/mol
• Structure : The compound features a fused imidazole and pyrimidine ring system, with a chlorine atom at the 5-position and a carboxylate group at the 7-position, enhancing its reactivity and solubility in various solvents.

The primary mechanism by which this compound exerts its biological effects is through the selective inhibition of sepiapterin reductase. This inhibition disrupts the normal biosynthetic pathway of tetrahydrobiopterin, leading to decreased levels of this critical cofactor. Consequently, this affects neurotransmitter synthesis, particularly dopamine and serotonin, which are vital for mood regulation and cognitive function.

Inhibition Studies

Research has demonstrated that this compound exhibits significant inhibitory activity against sepiapterin reductase. Various biochemical assays have characterized its binding affinity to this enzyme, indicating that it can effectively modulate enzyme activity.

Case Studies and Research Findings

• Neurological Implications : The inhibition of sepiapterin reductase by this compound suggests potential applications in treating neurological disorders such as Parkinson's disease and depression. By modulating neurotransmitter levels, it may help alleviate symptoms associated with these conditions.
• Inflammatory Conditions : Given its role in nitric oxide production, this compound may also have therapeutic potential in managing inflammatory diseases where nitric oxide plays a critical role.

Comparative Analysis with Similar Compounds

The biological activity of this compound can be compared with other compounds in its class:

Compound Name	Structure Characteristics	Unique Aspects
5-Chloroimidazo[1,2-c]pyrimidine	Lacks carboxylate group; simpler structure	Focused on antimicrobial activity
Methyl imidazo[1,2-c]pyrimidine-7-carboxylate	Similar core structure but without chlorine substitution	Potentially less potent as an enzyme inhibitor
7-Amino-5-chloroimidazo[1,2-c]pyrimidine	Contains an amino group instead of a carboxylate	May exhibit different biological activities

This compound stands out due to its unique combination of halogenation and carboxylation, which enhances its reactivity and biological efficacy compared to these similar compounds.

Future Research Directions

Ongoing investigations aim to expand the understanding of this compound's interactions with other molecular targets. Research will focus on:

• Structure-Activity Relationship (SAR) : Further studies are needed to optimize the structure for enhanced potency and selectivity.
• In Vivo Efficacy : Evaluating the compound's pharmacokinetics and pharmacodynamics in animal models to assess therapeutic potential.
• Broader Applications : Exploring additional therapeutic applications beyond neurological disorders and inflammation.

Synthesis routes and methods

Procedure details

Methyl 5-hydroxyimidazo[1,2-c]pyrimidine-7-carboxylate (4.0 g, 21 mmol) and N,N-diethylaniline (6.6 mL, 41 mmol) were suspended in POCl3 (80 mL, 870 mmol) and heated at 50° C. for 30 minutes. The reaction mixture remained heterogeneous, so the temperature was raised to 100° C. After 30 minutes, LCMS analysis showed mostly the title compound, along with 5,7-dichloroimidazo[1,2-c]pyrimidine (which was presumably formed from 7-chloroimidazo[1,2-c]pyrimidin-5-ol carried through from the previous step). The reaction mixture was cooled to ambient temperature and concentrated down to remove the POCl3. The residue was cooled in an ice bath and quenched carefully with water. Solid K2CO3 was added to neutralize the solution to pH 7, which was then extracted with DCM. The combined organic layers were filtered through a Biotage phase separator cartridge and washed with DCM. The filtrate was concentrated down to a thick dark greenish brown residue. While sitting overnight, a precipitate formed. The resultant solid was triturated in DCM and Et2O to give afford methyl 5-chloroimidazo[1,2-c]pyrimidine-7-carboxylate (6.4 g, 21 mmol, 100% yield) as a brick-red solid. The solid was 70% pure, but could not be purified at this stage due to its insolubility. The crude material was used directly in the next step. MS (apci) m/z=212.2 (M+H).